Cas no 1251699-50-9 (N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide)

• Product Name: N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide
• CAS No: 1251699-50-9
• MF: C₂₁H₁₇ClF₃N₃O₂
• MW: 435.82679438591
• CID: 5398526
• Update Time: 2025-06-22

N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-2-[6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl]oxyacetamide
• N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide

• Inchi： 1S/C21H17ClF3N3O2/c1-13-10-19(30-12-18(29)26-11-15-4-2-3-5-17(15)22)28-20(27-13)14-6-8-16(9-7-14)21(23,24)25/h2-10H,11-12H2,1H3,(H,26,29)
• InChI Key： VUDJUJOGJOMARP-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)COC1C=C(C)N=C(C2=CC=C(C(F)(F)F)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide

Introduction to N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide and Its Significance in Modern Chemical Biology

N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide, a compound with the CAS number 1251699-50-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex and highly specific molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention.

The molecular framework of this compound is a testament to the ingenuity of synthetic chemistry. It incorporates several key structural motifs that are known to enhance biological activity. Specifically, the presence of a 2-chlorophenyl group and a pyrimidin-4-yl moiety contributes to its unique pharmacophoric properties. These elements are often employed in the design of molecules that interact with biological targets, particularly enzymes and receptors, thereby modulating cellular processes.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the efficacy and selectivity of pharmaceutical compounds. In N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide, the incorporation of a trifluoromethyl group into the phenyl ring is particularly noteworthy. This substitution not only imparts metabolic stability but also influences the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

The acetamide functional group in this compound plays a crucial role in its biological activity. Acetamides are well-known for their ability to act as bioisosteres, replacing other functional groups while maintaining or even improving biological activity. In this context, the acetamide moiety in N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide likely contributes to its interaction with biological targets by providing a suitable hydrogen bonding surface.

The pyrimidine core is another critical component of this compound. Pyrimidines are fundamental heterocyclic structures that are integral to many biologically active molecules, including nucleoside analogs used in antiviral and anticancer therapies. The specific arrangement of atoms within the pyrimidine ring in this compound, particularly the presence of a methyl group at position 6 and a phenyl ring at position 2, suggests potential interactions with enzymes or receptors that recognize pyrimidine-based structures.

In the realm of drug discovery, N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide has shown promise as a lead compound for further development. Its unique structural features make it a versatile scaffold for designing molecules with enhanced pharmacological properties. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The synthesis of this compound exemplifies the cutting-edge techniques employed in modern organic chemistry. The multi-step synthesis involves sophisticated reactions such as nucleophilic substitution, condensation reactions, and functional group transformations. Each step is meticulously designed to introduce or modify specific structural motifs while maintaining high yields and purity.

The pharmacological evaluation of N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide has revealed several interesting findings. Initial studies have demonstrated its ability to inhibit specific enzymatic targets with high selectivity. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at relevant doses, suggesting its potential for further development into a clinical candidate.

The development of novel pharmaceuticals relies heavily on advancements in computational chemistry and molecular modeling. These tools have been instrumental in understanding the interactions between N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl}oxy)acetamide and its biological targets. By simulating these interactions, researchers can predict binding affinities, optimize molecular structures, and identify potential lead compounds more efficiently than traditional experimental methods alone.

The future prospects for N-[(2-chlorophenyl)methyl]-2-({6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yloxy})acetamide are promising. Ongoing research aims to further refine its pharmacological properties through structural modifications and optimization. Additionally, exploring new synthetic routes could enhance scalability and cost-effectiveness for large-scale production.

In conclusion, N-[(2-chlorophenyl)methyl]-2-{(6-methyl)-[4-(trifluoromethyl)phenyl]pyrimidin}-4-yloxy acetamide (CAS no: 1251699509) is a remarkable compound that exemplifies the intersection of innovative chemistry and biological science. Its complex structure and multifaceted pharmacological properties make it a valuable asset in the pursuit of novel therapeutics. As research continues to uncover new applications for this compound, it holds significant promise for addressing unmet medical needs in various therapeutic areas.